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Compound of Interest

Compound Name: 2,6-Difluoroanisole

cat. No.: B1301606

An In-depth Technical Guide to 2,6-Difluoroanisole

Introduction

2,6-Difluoroanisole (CAS Number: 437-82-1) is a fluorinated aromatic ether that serves as a
crucial intermediate and building block in various fields of chemical synthesis.[1][2] Its unique
structure, featuring two fluorine atoms positioned ortho to the methoxy group, imparts distinct
chemical properties that are highly valued in the development of complex molecules. This
guide provides a comprehensive overview of its properties, synthesis, applications, and safety
protocols, tailored for researchers, scientists, and professionals in drug development and
materials science. The strategic placement of fluorine atoms can significantly enhance the
biological activity, metabolic stability, and pharmacokinetic profiles of pharmaceutical
compounds.[3] Consequently, 2,6-Difluoroanisole is a key component in the synthesis of
novel drugs and agrochemicals.[1][2] It is also utilized in the formulation of advanced polymers
and electronic materials, where its fluorinated nature contributes to improved thermal and
chemical resistance.[1][2]

Chemical and Physical Properties

The physicochemical properties of 2,6-Difluoroanisole are summarized below. These
characteristics are fundamental for its handling, storage, and application in various synthetic
procedures.

Table 1: Chemical Identifiers for 2,6-Difluoroanisole
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Identifier

Value

CAS Number

437-82-1[1][2][4][5]

Molecular Formula

C7HeF20[1][4][5][6]

Molecular Weight 144.12 g/mol [1][4][6]

InChl Key IOBWAHRFIPQEQL-UHFFFAQY SA-N[5][6]
MDL Number MFCD00142846[1][5]

PubChem ID 2736897[1]

Table 2: Physicochemical Properties of 2,6-

Difluoroanisole

Property Value
Appearance Colorless to light yellow clear liquid[1][2]
Purity > 97% (GO)[1][2]

- , 50 °C at 25 mmHg[1][2] / 70-72 °C at 56
Boiling Point

mmHg[5]

Density 1.21 g/mL[1] / 1.221 g/mL[5]

Refractive Index

1.4570 to 1.4620[5]

Flash Point

61 °C[5][7]

Storage Temperature

Room Temperature, sealed in dry conditions[1]

[5]

Applications in Research and Development

The unique electronic properties conferred by the two ortho-fluorine atoms make 2,6-

Difluoroanisole a versatile reagent in several high-value applications.

» Pharmaceutical Development: It is a pivotal intermediate in the synthesis of fluorinated

pharmaceuticals. The inclusion of fluorine atoms can enhance drug efficacy, improve
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metabolic stability by blocking sites of oxidation, and increase binding affinity to target
proteins.[1][3]

o Agrochemical Formulations: In the agrochemical industry, this compound is used to produce
advanced herbicides and pesticides. The fluorine atoms contribute to the stability and
potency of the final active ingredients.[1]

o Material Science: 2,6-Difluoroanisole is employed in creating specialty polymers and
coatings with enhanced chemical resistance, thermal stability, and durability.[1][2] Its
application extends to the development of high-performance electronic materials.[1][2]

» Organic Synthesis: It serves as a fundamental building block for creating complex organic
molecules where precise fluorination is required.[1]

Synthesis and Reactivity

While various synthetic routes exist for fluorinated aromatics, a common and effective method
for preparing fluoroanisoles involves the diazotization of the corresponding fluoroaniline,
followed by a substitution reaction.

Reagents & Conditions

1. NaNOz2, H2S0a4
2. CH30H, Cu (cat.)

Click to download full resolution via product page

Final Product

2,6-Difluoroanisole

Starting Material

2,6-Difluoroaniline

Diazotization & Methoxylation

Caption: Proposed synthesis of 2,6-Difluoroanisole from 2,6-Difluoroaniline.

The electron-withdrawing nature of the two fluorine atoms significantly influences the reactivity
of the aromatic ring, making it susceptible to certain nucleophilic substitution reactions while
deactivating it towards electrophilic substitution.

Experimental Protocols
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Protocol: Synthesis of 2,6-Difluoroanisole via
Diazotization of 2,6-Difluoroaniline

This protocol is based on a general procedure for the conversion of polyfluoroanilines to
polyfluoroanisoles.[8]

Materials:

2,6-Difluoroaniline

o Concentrated Sulfuric Acid (H2S0Oa4)

e Sodium Nitrite (NaNO2)

¢ Methanol (CH3OH), large excess

o Copper powder (catalytic amount)
 Diethyl ether

» Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e |ce

Procedure:

o Diazotization: In a flask cooled in an ice bath, dissolve 2,6-difluoroaniline in 50% sulfuric
acid. Slowly add a solution of sodium nitrite in water dropwise while maintaining the
temperature below 5 °C. Stir the mixture for 30 minutes to ensure complete formation of the
diazonium salt.

o Methoxylation: To the diazonium salt solution, add a large excess of methanol followed by a
catalytic amount of copper powder.

o Reaction: Allow the reaction mixture to stir at room temperature. The reaction progress can
be monitored by gas chromatography (GC) to observe the disappearance of the starting
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material and the formation of the product.

o Work-up: Once the reaction is complete, pour the mixture into water and extract with diethyl
ether.

« Purification: Wash the combined organic layers with a saturated sodium bicarbonate solution
and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

« |solation: Filter off the drying agent and remove the solvent under reduced pressure. The
crude product can be further purified by fractional distillation to yield pure 2,6-
Difluoroanisole.
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Caption: Workflow for the synthesis and purification of 2,6-Difluoroanisole.
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Safety and Handling

2,6-Difluoroanisole is classified as a flammable liquid and vapor. It can cause skin and eye
irritation.[4] Appropriate safety precautions must be taken during its handling and storage.

Table 3: GHS Hazard Information

Code Hazard Statement

H226 Flammable liquid and vapor[4]
H315 Causes skin irritation[4]

H319 Causes serious eye irritation[4]
H335 May cause respiratory irritation[4]

Handling Recommendations:
+ Handle in a well-ventilated area or under a fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]

» Use non-sparking tools and take precautionary measures against static discharge.[4]
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists, seek
medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]
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« Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterward. Seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15545246&productDescription%3D1GR+2%2C6-Difluoroanisole%2C+98%25&countryCode=GB&language=en
https://www.benchchem.com/product/b1301606?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/46310
https://www.chemimpex.com/es/products/46310
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-chemical-properties-and-applications-of-2-6-difluoroaniline-yk
https://www.fishersci.co.uk/store/msds?partNumber=15545246&productDescription%3D1GR+2%2C6-Difluoroanisole%2C+98%25&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.fishersci.ca/shop/products/2-6-difluoroanisole-tci-america-2/p-7127689
https://www.nbinno.com/article/pharmaceutical-intermediates/2-6-difluoroanisole-properties-manufacturing-vj
https://academic.oup.com/chemlett/article-pdf/25/1/23/56070086/cl.1996.23.pdf
https://www.benchchem.com/product/b1301606#2-6-difluoroanisole-cas-number-and-properties
https://www.benchchem.com/product/b1301606#2-6-difluoroanisole-cas-number-and-properties
https://www.benchchem.com/product/b1301606#2-6-difluoroanisole-cas-number-and-properties
https://www.benchchem.com/product/b1301606#2-6-difluoroanisole-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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